Cas no 376594-02-4 (3'-Amino-4'-hydroxybiphenyl-4-carboxylic acid)

• Product Name: 3'-Amino-4'-hydroxybiphenyl-4-carboxylic acid
• CAS No: 376594-02-4
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 5037261
• PubChem ID: 18951232
• Update Time: 2025-05-19

3'-Amino-4'-hydroxybiphenyl-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-4-hydroxyphenyl)benzoic acid
• 3'-amino-4'-hydroxybiphenyl-4-carboxylic acid
• 3'-Amino-4'-hydroxy-[1,1'-biphenyl]-4-carboxylic acid
• AQAAIAVQBWPUCG-UHFFFAOYSA-N
• SCHEMBL4336129
• starbld0037622
• 376594-02-4
• 3'-Amino-4'-hydroxybiphenyl-4-carboxylic acid

• Inchi： 1S/C13H11NO3/c14-11-7-10(5-6-12(11)15)8-1-3-9(4-2-8)13(16)17/h1-7,15H,14H2,(H,16,17)
• InChI Key： AQAAIAVQBWPUCG-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1N)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 229.07389321g/mol
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.6

Additional information on 3'-Amino-4'-hydroxybiphenyl-4-carboxylic acid

3'-Amino-4'-hydroxybiphenyl-4-carboxylic Acid: A Comprehensive Overview

3'-Amino-4'-hydroxybiphenyl-4-carboxylic acid, identified by the CAS number 376594-02-4, is a structurally complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of biphenyl derivatives, characterized by two phenyl rings connected by a single bond. The presence of an amino group (-NH2) at the 3' position and a hydroxyl group (-OH) at the 4' position, along with a carboxylic acid group (-COOH) at the 4 position, imparts unique chemical properties that make it a subject of interest in both academic and applied research.

The molecular structure of 3'-Amino-4'-hydroxybiphenyl-4-carboxylic acid is notable for its aromaticity, which is a result of the conjugated π-systems in the phenyl rings. This aromaticity not only contributes to the compound's stability but also plays a crucial role in its electronic and optical properties. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, such as organic semiconductors and functional polymers. For instance, researchers have explored its use in creating self-healing polymers, where its ability to form hydrogen bonds through the hydroxyl and carboxylic acid groups is leveraged to enhance material resilience.

In the field of pharmacology, 3'-Amino-4'-hydroxybiphenyl-4-carboxylic acid has shown promise as a lead compound for drug development. Its structural features, particularly the hydroxyl and amino groups, facilitate interactions with biological molecules, making it a candidate for designing bioactive agents. Recent advancements in medicinal chemistry have focused on modifying this compound to improve its bioavailability and selectivity for specific therapeutic targets. For example, studies have demonstrated its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

The synthesis of 3'-Amino-4'-hydroxybiphenyl-4-carboxylic acid typically involves multi-step organic reactions, often employing coupling agents and protecting groups to achieve high yields and purity. Researchers have optimized these synthetic pathways to minimize environmental impact and maximize efficiency. For instance, green chemistry approaches, such as using microwave-assisted synthesis or solvent-free conditions, have been successfully applied to synthesize this compound with reduced energy consumption and waste generation.

Beyond its chemical synthesis and pharmacological applications, 3'-Amino-4'-hydroxybiphenyl-4-carboxylic acid has also been studied for its role in environmental science. Its ability to act as a chelating agent has been explored in remediation strategies for heavy metal contamination. Recent research has shown that this compound can effectively bind to metal ions such as lead (Pb²⁺) and cadmium (Cd²⁺), facilitating their removal from aqueous solutions. This property makes it a valuable component in developing eco-friendly solutions for pollution control.

In conclusion, 3'-Amino-4'-hydroxybiphenyl-4-carboxylic acid, with its unique structural features and versatile chemical properties, continues to be a focal point in diverse scientific disciplines. From materials science to pharmacology and environmental chemistry, ongoing research underscores its potential to address pressing challenges across these fields. As advancements in synthetic methods and application development continue, this compound is poised to play an increasingly significant role in both academic research and industrial innovation.